3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS No.: 499797-13-6
• Molecular Formula: C10H5Cl3N4S
• Molecular Weight: 319.6 g/mol
• IUPAC Name: 3-phenyl-6-(trichloromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H5Cl3N4S/c11-10(12,13)8-16-17-7(14-15-9(17)18-8)6-4-2-1-3-5-6/h1-5H
• InChI Key: BZHRMCCMVXPTHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C(Cl)(Cl)Cl

Description

3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that combines the structural features of triazole and thiadiazole rings.

Preparation Methods

The synthesis of 3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the reaction of 3-phenyl-2-propynal with 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions to yield the desired product . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity .

Chemical Reactions Analysis

3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trichloromethyl group is replaced by other nucleophiles.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of other heterocyclic compounds.

Biology: The compound exhibits significant antimicrobial and antifungal activities, making it a potential candidate for developing new antibiotics.

Medicine: It has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to inhibit the urease enzyme, which is essential for the survival of certain microorganisms . In cancer cells, the compound induces apoptosis by disrupting key signaling pathways and interacting with cellular proteins .

Comparison with Similar Compounds

3-Phenyl-6-(trichloromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be compared with other similar compounds, such as:

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines: These compounds share a similar core structure but differ in their substituents and biological activities.

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles: These derivatives exhibit a range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

The uniqueness of this compound lies in its specific structural features and the diverse range of biological activities it exhibits, making it a valuable compound for further research and development.